N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide

• Molecular Formula: C27H31N3O
• Molecular Weight: 413.6 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C27H31N3O/c31-27(28-25-12-11-21-6-3-8-23(21)19-25)13-14-29-15-17-30(18-16-29)20-24-9-4-7-22-5-1-2-10-26(22)24/h1-2,4-5,7,9-12,19H,3,6,8,13-18,20H2,(H,28,31)
• InChI Key: AEOYHWGMVVXPSS-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CCN3CCN(CC3)CC4=CC=CC5=CC=CC=C54

Description

N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide, also known as L-745,870, is a selective dopamine D4 receptor antagonist. It is an important tool compound used in scientific research to understand the role of dopamine D4 receptors in various physiological and pathological conditions.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide acts as a selective antagonist of dopamine D4 receptors. It binds to the receptor and prevents the activation of downstream signaling pathways. This leads to a decrease in the activity of dopamine D4 receptors and the associated physiological and behavioral effects.
Biochemical and Physiological Effects
N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has been shown to have several biochemical and physiological effects. It has been shown to decrease the release of dopamine in the prefrontal cortex and striatum, which are important brain regions involved in reward and motivation (4). N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has also been shown to decrease the activity of dopamine D4 receptors in the hippocampus, which is important for learning and memory (5).

Advantages and Limitations for Lab Experiments

The main advantage of using N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide in lab experiments is its high selectivity for dopamine D4 receptors. This allows for the specific targeting of this receptor subtype without affecting other dopamine receptor subtypes. However, a limitation of using N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide is that it may have off-target effects on other receptors or signaling pathways. Therefore, it is important to use appropriate controls and confirm the specificity of the compound in each experiment.

Future Directions

There are several future directions for the use of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide in scientific research. One direction is to investigate the role of dopamine D4 receptors in other brain regions and physiological processes. Another direction is to develop new compounds based on the structure of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide with improved selectivity and potency. Finally, N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide may be used in combination with other compounds to develop new treatments for psychiatric and neurological disorders.
Conclusion
In conclusion, N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide is an important tool compound used in scientific research to study the role of dopamine D4 receptors in various physiological and pathological conditions. It has several biochemical and physiological effects and is highly selective for dopamine D4 receptors. N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has been used in lab experiments to investigate the role of dopamine D4 receptors in learning and memory, social behavior, and motor function. There are several future directions for the use of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide in scientific research, including investigating the role of dopamine D4 receptors in other brain regions and physiological processes, developing new compounds based on the structure of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide, and using N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide in combination with other compounds to develop new treatments for psychiatric and neurological disorders.
References:
1. G. J. Kuklish, et al., J. Med. Chem. 1995, 38, 1347-1360.
2. R. A. Adan, et al., Prog. Brain Res. 2008, 172, 167-197.
3. S. R. Jones, et al., Neuropsychopharmacology 2000, 23, 547-559.
4. A. A. Grace, et al., J. Neurosci. 1997, 17, 8528-8535.
5. J. M. Kauer, et al., J. Neurosci. 2001, 21, 9015-9023.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide involves several steps starting from commercially available starting materials. The detailed synthesis route has been described in the literature (1). The final product is obtained in high purity and yield using a combination of chromatographic and crystallization techniques.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has been extensively used in scientific research to study the role of dopamine D4 receptors in various physiological and pathological conditions. It has been shown to be useful in the treatment of psychiatric disorders such as schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction (2). N-(2,3-dihydro-1H-inden-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide has also been used to investigate the role of dopamine D4 receptors in learning and memory, social behavior, and motor function (3).